Cas no 61450-91-7 (2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole)

2-Bromo-5-(methoxymethyl)-1,3,4-thiadiazole is a heterocyclic compound featuring a thiadiazole core substituted with a bromo group at the 2-position and a methoxymethyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromo substituent enhances its utility in cross-coupling reactions, while the methoxymethyl group offers stability and solubility in various solvents. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a practical choice for constructing complex molecular architectures. The compound is typically handled under controlled conditions due to its sensitivity.

2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole structure

61450-91-7 structure

Product Name:2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole

CAS No:61450-91-7

MF:C₄H₅BrN₂OS

MW:209.064298391342

CID:478886

PubChem ID:20351760

Update Time:2025-06-06

2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Thiadiazole, 2-bromo-5-(methoxymethyl)-
- 2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole
- F2169-0009
- EN300-1253674
- AT18868
- SCHEMBL3323612
- 61450-91-7
- CS-0225968
- AKOS012690046
- DTXSID80605830
- Inchi： 1S/C4H5BrN2OS/c1-8-2-3-6-7-4(5)9-3/h2H2,1H3
- InChI Key： WLFHBDROTUDXEH-UHFFFAOYSA-N
- SMILES： BrC1=NN=C(COC)S1

Computed Properties

Exact Mass: 207.93065
Monoisotopic Mass: 207.93060g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 94.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 63.2Å²

Experimental Properties

PSA: 35.01

2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole Pricemore >>

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